Cas no 2160087-51-2 (2-(1-methylcyclopropyl)propan-2-amine)

• Product Name: 2-(1-methylcyclopropyl)propan-2-amine
• CAS No: 2160087-51-2
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6508137
• PubChem ID: 88989709
• Update Time: 2025-10-29

2-(1-methylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)propan-2-amine
• Cyclopropanemethanamine, α,α,1-trimethyl-

• Inchi： 1S/C7H15N/c1-6(2,8)7(3)4-5-7/h4-5,8H2,1-3H3
• InChI Key： FDQVSVPAZPKZCR-UHFFFAOYSA-N
• SMILES： C1(C)(C(C)(C)N)CC1

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Boiling Point: 125.2±8.0 °C(Predicted)
• pka: 10.97±0.25(Predicted)

Additional information on 2-(1-methylcyclopropyl)propan-2-amine

Recent Advances in the Study of 2-(1-methylcyclopropyl)propan-2-amine (CAS: 2160087-51-2)

In recent years, the compound 2-(1-methylcyclopropyl)propan-2-amine (CAS: 2160087-51-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and amine functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(1-methylcyclopropyl)propan-2-amine. Recent publications highlight novel methodologies that improve yield and purity, making large-scale production more feasible. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a catalytic asymmetric synthesis approach, which not only enhanced efficiency but also reduced environmental impact compared to traditional methods.

Pharmacological investigations have revealed that 2-(1-methylcyclopropyl)propan-2-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. Researchers have identified its interaction with serotonin and dopamine receptors, which may underlie its psychotropic effects. However, further clinical trials are necessary to validate these findings and assess safety profiles.

In addition to its neurological applications, recent studies have explored the compound's role in metabolic regulation. A 2023 study in Nature Chemical Biology reported that 2-(1-methylcyclopropyl)propan-2-amine could influence lipid metabolism pathways, opening new avenues for treating metabolic syndromes. The study utilized advanced mass spectrometry techniques to track the compound's distribution and metabolism in animal models, providing a comprehensive understanding of its pharmacokinetics.

Despite these advancements, challenges remain in the development of 2-(1-methylcyclopropyl)propan-2-amine as a viable drug candidate. Issues such as bioavailability, potential side effects, and long-term toxicity need to be addressed. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating research findings into clinical applications.

In conclusion, the ongoing research on 2-(1-methylcyclopropyl)propan-2-amine (CAS: 2160087-51-2) underscores its potential as a multifaceted therapeutic agent. The latest studies have shed light on its synthesis, pharmacological properties, and mechanisms of action, paving the way for future drug development. Continued exploration of this compound is expected to yield significant contributions to the fields of neuroscience and metabolic medicine.